Cas no 40519-87-7 (5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester)
40519-87-7 structure
Product Name:5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester
CAS No:40519-87-7
MF:C9H7N3O5S
MW:269.233980417252
CID:331990
PubChem ID:241622
Update Time:2025-04-19
5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester
- ethyl 2-nitro-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
- ethyl 8-nitro-2-oxo-7-thia-1,5-diazabicyclo[4.3.0]nona-3,5,8-triene-3- carboxylate
- 2-nitro-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid ethyl ester
- AC1L67RB
- AC1Q1WQO
- AG-K-97062
- AR-1I8536
- CTK4I3267
- ethyl 2-nitro-5-oxo-5h-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
- NSC49241
- 40519-87-7
- DTXSID40287151
- NSC-49241
-
- Inchi: 1S/C9H7N3O5S/c1-2-17-8(14)5-3-10-9-11(7(5)13)4-6(18-9)12(15)16/h3-4H,2H2,1H3
- InChI Key: BYXJCJUWRWDKJW-UHFFFAOYSA-N
- SMILES: S1C(=CN2C(C(C(=O)OCC)=CN=C12)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 269.01071
- Monoisotopic Mass: 269.01064151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 102.11
- LogP: 1.36410
5H-Thiazolo[3,2-a]pyrimidine-6-carboxylicacid, 2-nitro-5-oxo-, ethyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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